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Compound of Interest

Compound Name: ML328

Cat. No.: B15580604

Get Quote

ML328: A Technical Guide for Researchers
For Researchers, Scientists, and Drug Development Professionals

Abstract
ML328 is a potent and selective dual inhibitor of the bacterial AddAB and RecBCD helicase-

nuclease enzymes. These enzyme complexes are critical for DNA double-strand break (DSB)

repair and homologous recombination in many bacterial species, but are absent in eukaryotes,

making them attractive targets for the development of novel antibacterial agents. This

document provides a comprehensive technical overview of the chemical properties, solubility,

and key experimental methodologies for ML328, intended to facilitate its use in research and

drug development.

Chemical Properties
ML328, belonging to the pipemidic acid thiourea scaffold, is a small molecule inhibitor with

favorable drug-like properties. It exhibits good chemical and liver microsome stability, high cell

permeability, and is not a significant inhibitor of CYP450 enzymes[1].
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Property Value Source

CAS Number 634175-34-1 MedchemExpress

Molecular Formula C₂₂H₂₁F₃N₆O₃S Immunomart

Molecular Weight 506.50 g/mol Immunomart

SMILES

O=C(O)C1=CN(CC)C2=CC(N

3CCN(C(=S)NC4=CC=CC(C(F

)(F)F)=C4)CC3)=NC=N2C1=O

MedchemExpress

Purity >95%
NIH Molecular Libraries

Program

Solubility
ML328 demonstrates significant solubility in aqueous solutions, a critical characteristic for its

use in biological assays. Stock solutions can be readily prepared in common laboratory

solvents.
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Solvent Concentration Comments Source

PBS (pH 7.4) 47 µM

Adequate for a variety

of aqueous-based

media and cell-based

assays.[1]

NIH Molecular

Libraries Program

DMSO Soluble

A stock solution can

be prepared in DMSO.

For long-term storage,

it is recommended to

aliquot and store at

-20°C or -80°C to

prevent degradation

from repeated freeze-

thaw cycles.

MedchemExpress,

Benchchem

Ethanol Soluble

Information on

quantitative solubility

is not readily

available, but it is

used as a solvent for

stock solution

preparation.

Cayman Chemical

Stock Solution Preparation (General Protocol): To prepare a stock solution, dissolve ML328
powder in an appropriate solvent such as DMSO or ethanol to the desired concentration. For

example, to make a 10 mM stock solution in DMSO, add the appropriate volume of DMSO to

the vial of ML328 powder. Mix thoroughly by vortexing or sonicating until the compound is fully

dissolved. Store the stock solution in aliquots at -20°C or -80°C for long-term stability. When

preparing aqueous solutions from a DMSO stock, ensure the final concentration of DMSO in

the assay medium is low (typically ≤0.5%) to avoid solvent-induced artifacts.

Mechanism of Action: Inhibition of DNA Double-
Strand Break Repair

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/446148
https://www.benchchem.com/product/b15580604/docs?utm_src=pdf-body#chemical-properties-and-solubility-of-ml328
https://www.benchchem.com/product/b15580604/docs?utm_src=pdf-body#chemical-properties-and-solubility-of-ml328
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ML328 exerts its antibacterial effect by targeting the AddAB and RecBCD enzyme complexes,

which are essential for the repair of DNA double-strand breaks (DSBs) in bacteria through

homologous recombination. The RecBCD pathway is a major mechanism for repairing DSBs

and initiating genetic recombination.

The RecBCD enzyme complex binds to a DSB end and begins to unwind and degrade the

DNA. Upon encountering a specific DNA sequence known as a Chi (Crossover Hotspot

Instigator) site, the nuclease activity of the complex is altered. It then generates a 3'-ssDNA tail,

onto which the RecA protein is loaded to initiate strand invasion and homologous

recombination. By inhibiting the helicase-nuclease activity of RecBCD and the functionally

analogous AddAB complex, ML328 prevents the repair of DSBs, leading to cell death,

particularly in the presence of DNA damaging agents.
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Preparation
Execution Analysis

Prepare Reaction Mix:
- dsDNA Substrate
- RecBCD Enzyme

- ML328 (various conc.)
- Reaction Buffer (ATP, Mg2+)

Incubate at 37°C Collect Aliquots
at Time Points Quench Reaction Agarose Gel

Electrophoresis
Analyze DNA
Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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